2-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
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Description
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C13H12N4OS3 and its molecular weight is 336.45. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Applications
Research indicates that derivatives related to this compound have been synthesized and evaluated for their antimicrobial activities. A study highlighted the synthesis of 2-mercaptobenzimidazole derivatives, showcasing significant antibacterial and antifungal activities. These compounds were effective against a range of microorganisms, including Staphylococcus aureus, Enterococcus faecalis, Klebsiella pneumoniae, Escherichia coli, Aspergillus fumigatus, and Candida albicans. The cytotoxic properties were also assessed through brine shrimp bioassay, revealing good cytotoxic activities for certain derivatives (Devi, Shahnaz, & Prasad, 2022).
Insecticidal Applications
Another area of application is in the synthesis of heterocycles incorporating the thiadiazole moiety for use as insecticidal agents. A study using 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide as a precursor synthesized various heterocycles, which were then evaluated for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This suggests potential for agricultural applications, particularly in pest management (Fadda et al., 2017).
Antitumor and Anticancer Activities
The exploration of benzothiazole derivatives for antitumor and anticancer activities is a significant research domain. Compounds synthesized from 2-(4-aminophenyl)benzothiazole structure showed potential antitumor activity against various human tumor cell lines. This highlights the compound's application in developing novel anticancer agents (Yurttaş, Tay, & Demirayak, 2015).
Synthesis of Heterocyclic Compounds
Benzothiazole and thiadiazole derivatives serve as key intermediates in the synthesis of a wide range of heterocyclic compounds. These compounds have potential applications in pharmaceuticals, agrochemicals, and material science. For instance, the synthesis of novel heterocycles has been reported for their potential use as glutaminase inhibitors, which could have therapeutic applications in cancer treatment (Shukla et al., 2012).
Antimicrobial and Antiviral Activities
Further studies have focused on the antimicrobial and antiviral activities of benzothiazole derivatives, demonstrating the synthesis of compounds with significant effects against bacteria and viruses. This includes the synthesis of benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety, which showed good antibacterial and antiviral activities, providing a foundation for the development of new antimicrobial and antiviral agents (Tang et al., 2019).
Properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4OS3/c1-2-11-16-17-12(21-11)15-10(18)7-19-13-14-8-5-3-4-6-9(8)20-13/h3-6H,2,7H2,1H3,(H,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIANSDCFCZPMCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)CSC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.